Cas no 1352527-25-3 (6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde)

• Product Name: 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• CAS No: 1352527-25-3
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 5208305
• Update Time: 2025-06-12

6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde
• 1-Piperidinecarboxaldehyde, 2-(6-chloro-5-methyl-3-pyridinyl)-

• Inchi： 1S/C12H15ClN2O/c1-9-6-10(7-14-12(9)13)11-4-2-3-5-15(11)8-16/h6-8,11H,2-5H2,1H3
• InChI Key： ZRIKKAMWHLXFOT-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC(C)=C(Cl)N=C1

Additional information on 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde

Introduction to 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde (CAS No. 1352527-25-3)

6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde, identified by its CAS number 1352527-25-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the bipyridine class of heterocyclic molecules, which are widely recognized for their versatile applications in drug design and development. The presence of a aldehyde functional group at the 1-position and a chloro substituent at the 6-position, along with a methyl group at the 5-position, contributes to its unique reactivity and potential biological activity.

The bipyridine scaffold is particularly noteworthy due to its ability to form stable coordination complexes with various metal ions. This property has been exploited in numerous therapeutic contexts, including the development of antimalarial agents and anticancer drugs. The tetrahydro moiety in the molecule further modifies its electronic and steric properties, making it a promising candidate for further derivatization and functionalization. Such structural features are often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the aldehyde group can engage in hydrogen bonding interactions with nucleophilic residues in protein targets, while the chloro and methyl substituents may contribute to hydrophobic interactions and shape complementarity. These insights have guided the design of novel derivatives aimed at improving pharmacokinetic profiles and therapeutic efficacy.

One of the most exciting areas of research involving 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde is its potential application in modulating enzyme activity. Preliminary studies have indicated that this compound may inhibit specific kinases by competing with ATP for binding sites. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The ability to modulate kinase activity with high specificity makes this compound an attractive lead for drug discovery efforts.

The synthesis of 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The bipyridine core requires careful construction to ensure regioselectivity and minimize side reactions. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in achieving high yields and purity levels. These advances have not only streamlined the synthesis process but also opened avenues for introducing additional functional groups to tailor biological activity.

In addition to its kinase inhibition potential, this compound has shown promise in other therapeutic areas. For instance, its ability to chelate metal ions has led to investigations into its role as a prodrug or metal-based therapeutic agent. Metallo-drugs have gained considerable attention due to their unique mechanisms of action and reduced toxicity compared to small molecule inhibitors. The tetrahydro-bipyridine structure provides an ideal platform for designing such metal complexes by serving as a ligand moiety.

The pharmacokinetic properties of 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde are also under active investigation. Studies using computational models have predicted favorable solubility and metabolic stability, which are crucial factors for drug candidates entering clinical trials. Furthermore, the compound's bioavailability appears promising based on initial pharmacokinetic studies conducted in preclinical models. These findings support its continued development as a potential therapeutic agent.

One notable aspect of this compound is its versatility in medicinal chemistry applications. Researchers have explored various derivatives by modifying different parts of the molecule while retaining the core bipyridine scaffold. Such modifications have led to compounds with enhanced potency against specific targets or improved pharmacokinetic profiles. This flexibility underscores the importance of 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde as a building block for drug discovery programs.

The role of computational tools in optimizing this compound cannot be overstated. Advanced software packages allow researchers to simulate molecular interactions at an atomic level, providing insights into how modifications might affect biological activity. These simulations have guided experimental efforts by predicting which structural changes are most likely to yield beneficial outcomes. This synergy between computational chemistry and experimental synthesis has accelerated the discovery process significantly.

Future directions for research on 6-Chloro-5-methyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carbaldehyde include exploring its potential as an antiviral agent or neuroprotective compound. The bipyridine motif is known to interact with nucleic acids and proteins involved in viral replication or neurodegenerative processes. By targeting these pathways specifically without affecting normal cellular functions, this compound could offer new therapeutic strategies against challenging diseases.

In conclusion, 6-Chloro-5-methyl-3,,4,,5,,6-tetrahydro,,2H,[,2,,3]bipyridinyl,1-carbaldehyde (CAS No. 1352527–25–3) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its unique chemical properties, combined with recent advances in synthetic methodologies and computational biology, position it as a valuable scaffold for developing novel therapeutics.